Cas no 1804318-71-5 (3-(Chloromethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 3-(Chloromethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1804318-71-5
• MF: C₉H₆ClF₄NO₃
• MW: 287.595455646515
• CID: 4828650
• Update Time: 2025-11-06

3-(Chloromethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H6ClF4NO3/c10-3-4-5(11)1-7(18-9(12,13)14)15-6(4)2-8(16)17/h1H,2-3H2,(H,16,17)
• InChI Key： NNRXSGYEFXVOGO-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(N=C1CC(=O)O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4

Additional information on 3-(Chloromethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid

Comprehensive Overview of 3-(Chloromethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1804318-71-5)

The compound 3-(Chloromethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1804318-71-5) is a highly specialized chemical entity with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl, fluoro, and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the trifluoromethoxy group in 3-(Chloromethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid is particularly noteworthy, as it often imparts improved lipophilicity and target-binding affinity. This aligns with current trends in drug discovery, where fluorine-containing compounds are prioritized for their desirable pharmacokinetic properties.

The synthesis and applications of 3-(Chloromethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid have been explored in several peer-reviewed studies. Its chloromethyl moiety serves as a versatile handle for further functionalization, enabling the creation of diverse derivatives. This flexibility is crucial for medicinal chemists aiming to optimize lead compounds for specific biological targets. Additionally, the compound's pyridine-acetic acid backbone is a common scaffold in many FDA-approved drugs, further highlighting its relevance.

From an environmental perspective, the trifluoromethoxy group in this compound has drawn attention due to its persistence and potential ecological impact. As sustainability becomes a key concern in chemical manufacturing, researchers are investigating greener synthetic routes for fluorinated pyridines. Innovations in catalysis and solvent-free reactions are being explored to minimize waste and energy consumption during production.

The analytical characterization of 3-(Chloromethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and quality, which are critical for reproducible research outcomes. The compound's stability under various storage conditions is also a topic of interest, as it affects shelf-life and handling protocols.

In the context of intellectual property, several patents have been filed related to pyridine-acetic acid derivatives, underscoring their commercial value. Companies active in the fine chemicals sector are monitoring developments around this compound, as it may serve as a building block for next-generation pharmaceuticals. The global market for fluorinated heterocycles is projected to grow significantly, with 3-(Chloromethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid positioned as a key player.

For researchers seeking reliable sources of CAS 1804318-71-5, it is essential to partner with reputable suppliers who adhere to strict quality control standards. Batch-to-batch consistency is paramount, especially when the compound is used in sensitive biological assays. Many laboratories also inquire about custom synthesis options to obtain derivatives or isotopically labeled versions for mechanistic studies.

Looking ahead, the role of 3-(Chloromethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid in drug discovery pipelines is expected to expand. Its structural motifs align well with current strategies in fragment-based drug design and covalent inhibitor development. As computational chemistry tools advance, virtual screening of fluorinated pyridine libraries may further accelerate the identification of promising candidates derived from this scaffold.

In conclusion, 3-(Chloromethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-2-acetic acid represents a compelling case study in modern medicinal chemistry. Its multifaceted applications, combined with the growing importance of fluorine in drug design, ensure its continued relevance in scientific research. Ongoing investigations into its reactivity, biological activity, and synthetic accessibility will likely yield valuable insights for years to come.